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Compound of Interest

Compound Name: 3,5-Dibromosalicylaldehyde

Cat. No.: B1199182

Essential Safety and Handling Guide for 3,5-
Dibromosalicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Dibromosalicylaldehyde. Adherence to these guidelines is
critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

3,5-Dibromosalicylaldehyde is classified as a hazardous substance. The primary hazards are
summarized below.

Signal Word: Warning[1]

Hazard Statements:

H302 + H312: Harmful if swallowed or in contact with skin.[1]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2]
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e H400: Very toxic to aquatic life.[2][3][4]

Physical and Chemical Properties

A summary of key quantitative data for 3,5-Dibromosalicylaldehyde is provided in the table
below for easy reference.

Property Value Source
Molecular Formula C7HaBr20:2 [1]
Molecular Weight 279.91 g/mol [1]
Appearance Dark yellow, Powder Solid

Melting Point 80-84°C/176-183.2 °F [5]

B Methanol: soluble 25 mg/mL,
Solubility [61[7]
clear, yellow to brown

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 3,5-Dibromosalicylaldehyde.
The following equipment must be worn at all times.

o Eye Protection: Wear chemical safety goggles or a face shield.[1][4] Standard safety glasses
are not sufficient.

o Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile).[1][4]
o Wear a lab coat or chemical-resistant coveralls.[1]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[5] A dust mask (type N95 or equivalent) is recommended for handling the solid form.[6][7]

o Footwear: Wear closed-toe, chemical-resistant shoes.
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Step-by-Step Handling and Storage Procedures

Handling:

Ventilation: Always handle 3,5-Dibromosalicylaldehyde in a well-ventilated area, preferably
within a chemical fume hood.[1][5]

Avoid Contact: Avoid contact with skin and eyes.[1] Do not breathe dust.[1]

Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the
handling area.[1]

Clothing: Remove and wash contaminated clothing before reuse.[1]
Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]

e Incompatibilities: Store away from strong oxidizing agents.[5]

Emergency Procedures and First Aid

Immediate response is crucial in the event of exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1][5] Seek medical attention.[1][5]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[1][5] Seek medical attention.[1][5]

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[5] Seek
medical attention.[5]

¢ Ingestion: Call a poison center or doctor/physician if you feel unwell.[1] Rinse mouth.[5] Do
not ingest. If swallowed then seek immediate medical assistance.[1]

Spill and Disposal Plan

Spill Containment and Cleanup:
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e Ensure Safety: Ensure adequate ventilation and wear appropriate PPE.
o Containment: Sweep up the spilled solid material.[1][5] Avoid generating dust.
o Collection: Shovel the material into a suitable, labeled container for disposal.[1][5]

o Environmental Protection: Do not let the chemical enter the environment.[1][5] Do not flush
into surface water or sanitary sewer systems.[1][5]

Waste Disposal:
 Classification: Waste from this product is classified as hazardous.[1]

e Procedure: Dispose of the waste in accordance with federal, state, and local environmental
control regulations.[1] Contaminated packaging should also be treated as hazardous waste.

[1]

Visual Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 3,5-
Dibromosalicylaldehyde.
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Chemical Spill Response Workflow
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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